Cas no 1805523-63-0 (Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1805523-63-0
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4796526
• Update Time: 2025-06-26

Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-10(18)5-7-3-4-9(20-12(14,15)16)8(6-17)11(7)13/h3-4H,2,5H2,1H3
• InChI Key： PFPUWEYYQBHZCY-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=CC=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate

Recent Advances in the Study of Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate (CAS: 1805523-63-0)

Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate (CAS: 1805523-63-0) is a fluorinated phenylacetate derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the trifluoromethoxy and cyano groups, contribute to its reactivity and biological activity. Recent synthetic methodologies have optimized the production of Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate, enabling higher yields and purity, which are critical for its application in pharmaceutical research. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of its production, reducing reaction times and environmental impact.

In terms of biological activity, preliminary studies suggest that Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, which is often targeted in anti-inflammatory drug development. Additionally, its potential as a precursor for the synthesis of novel GABA receptor modulators has been investigated, highlighting its versatility in medicinal chemistry.

Recent research has also explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. In vitro studies using human liver microsomes indicate that Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate undergoes rapid hydrolysis to its corresponding acid, which may influence its therapeutic efficacy. These findings underscore the need for further structural optimization to improve its drug-like properties and enhance its potential as a lead compound.

Looking ahead, the application of Ethyl 2-chloro-3-cyano-4-(trifluoromethoxy)phenylacetate in the development of new therapeutic agents remains a promising area of research. Its structural versatility and demonstrated biological activity make it a valuable candidate for further exploration in drug discovery. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models of disease. Such efforts will be crucial in translating this compound from a research tool to a potential therapeutic agent.